Cas no 74805-92-8 (Methylophiopogonanone A)

• Product Name: Methylophiopogonanone A
• CAS No: 74805-92-8
• MF: C₁₉H₁₈O₆
• MW: 342.342626094818
• CID: 567526
• PubChem ID: 53466984
• Update Time: 2025-04-19

Methylophiopogonanone A Chemical and Physical Properties

Names and Identifiers

• Methylophiopogonanone A
• 4H-1-Benzopyran-4-one,3-(1,3-benzodioxol-5-ylmethyl)-2,3-dihydro-5,7-dihydroxy-6,8-dimethyl-, (3R)-
• (3R)-3-(1,3-benzodioxol-5-ylmethyl)-5,7-dihydroxy-6,8-dimethyl-2,3-dihydrochromen-4-one
• 4H-1-Benzopyran-4-one,3-(1,3-benzodioxol-5-ylmethyl)-2,3-dihydro-5,7-dihydroxy-6,8-dimethyl-, ...
• N1002
• (3R)-3-(1,3-Benzodioxol-5-ylmethyl)-2,3-dihydro-5,7-dihydroxy-6,8-dimethyl-4H-1-benzopyran-4-one
• R-Methylophiopogonanone A
• [ "" ]
• Methylophiopogonanone A, analytical standard
• (3R)-3-[(2H-1,3-Benzodioxol-5-yl)methyl]-5,7-dihydroxy-6,8-dimethyl-2,3-dihydro-4H-1-benzopyran-4-one
• 8-Methylophiopogonanone A
• A865797
• DTXSID60703469
• 74805-92-8
• CS-0022655
• AC-34355
• AKOS032949001
• CHEBI:189526
• MS-25235
• HY-N2437
• DA-75496
• (3R)-3-(2H-1,3-BENZODIOXOL-5-YLMETHYL)-5,7-DIHYDROXY-6,8-DIMETHYL-2,3-DIHYDRO-1-BENZOPYRAN-4-ONE

• Inchi： 1S/C19H18O6/c1-9-16(20)10(2)19-15(17(9)21)18(22)12(7-23-19)5-11-3-4-13-14(6-11)25-8-24-13/h3-4,6,12,20-21H,5,7-8H2,1-2H3/t12-/m1/s1
• InChI Key： BXTNNJIQILYHJB-GFCCVEGCSA-N
• SMILES： O1C2C(C)=C(C(C)=C(C=2C([C@@H](C1)CC1=CC=C2C(=C1)OCO2)=O)O)O

Computed Properties

• Exact Mass: 342.11000
• Monoisotopic Mass: 342.11033829 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 342.3
• XLogP3: 3.8
• Topological Polar Surface Area: 85.2

Experimental Properties

• Color/Form: Powder
• Density: 1.410
• Melting Point: No data available
• Boiling Point: 580.117℃ at 760 mmHg
• Flash Point: 212.909°C
• Refractive Index: 1.654
• PSA: 85.22000
• LogP: 2.87730
• Optical Activity: [α]/D -75±5°, c = 0.1 in chloroform
• Vapor Pressure: No data available

Methylophiopogonanone A Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids Homoisoflavans Homoisoflavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids Homoisoflavanones
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone